Cas no 946706-58-7 (2-(ethylamino)pyrimidine-5-carboxylic acid)

2-(ethylamino)pyrimidine-5-carboxylic acid structure
946706-58-7 structure
Product Name:2-(ethylamino)pyrimidine-5-carboxylic acid
CAS No:946706-58-7
MF:C7H9N3O2
MW:167.165261030197
MDL:MFCD09864413
CID:877194
PubChem ID:329775293
Update Time:2024-10-25

2-(ethylamino)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Ethylamino-pyrimidine-5-carboxylic acid
    • 2-(Ethylamino)pyrimidine-5-carboxylic acid
    • 2-(ethylamino)pyrimidine-5-carboxylic acid(SALTDATA: FREE)
    • 2-(Ethylamino)-5-pyrimidinecarboxylic acid (ACI)
    • CS-0205546
    • G81180
    • SCHEMBL186359
    • DTXSID20589761
    • 2-(Ethylamino)-5-pyrimidinecarboxylic acid
    • MFCD09864413
    • BS-36565
    • 2-(Ethylamino)pyrimidine-5-carboxylic acid, AldrichCPR
    • DA-18692
    • SB56849
    • XH0744
    • AKOS000283868
    • 2-Ethylamino-pyrimidine-5-carboxylicacid
    • 946706-58-7
    • WMB70658
    • 2-(ethylamino)pyrimidine-5-carboxylic acid
    • MDL： MFCD09864413
    • Inchi： 1S/C7H9N3O2/c1-2-8-7-9-3-5(4-10-7)6(11)12/h3-4H,2H2,1H3,(H,11,12)(H,8,9,10)
    • InChI Key： LWGUFUMSHBQUFV-UHFFFAOYSA-N
    • SMILES： O=C(C1C=NC(NCC)=NC=1)O

Computed Properties

  • Exact Mass: 167.06900
  • Monoisotopic Mass: 167.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 75.1Ų

Experimental Properties

  • PSA: 75.11000
  • LogP: 0.67960

2-(ethylamino)pyrimidine-5-carboxylic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

2-(ethylamino)pyrimidine-5-carboxylic acid Pricemore >>

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2-(ethylamino)pyrimidine-5-carboxylic acid Production Method

Production Method 1

946706-58-7 946706-58-7
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4, rt
Reference
Identification and Optimization of New Dual Inhibitors of B-Raf and Epidermal Growth Factor Receptor Kinases for Overcoming Resistance against Vemurafenib
Cheng, Huimin; Chang, Yu; Zhang, Lianwen; Luo, Jinfeng; Tu, Zhengchao; et al, Journal of Medicinal Chemistry, 2014, 57(6), 2692-2703

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